Cas no 1807123-01-8 (Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate)

Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the difluoromethyl and cyano substituents, enhance reactivity and enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The ester group offers further derivatization potential, while the methyl substituent contributes to stability. This compound is particularly useful in the development of bioactive molecules, where its fluorine-containing moiety can improve metabolic stability and binding affinity. Its well-defined synthesis and high purity ensure consistent performance in research and industrial applications. Suitable for use under controlled conditions, it serves as a key building block in medicinal and crop protection chemistry.

Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate structure

1807123-01-8 structure

Product Name:Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate

CAS No:1807123-01-8

MF:C₁₁H₁₀F₂N₂O₂

MW:240.206109523773

CID:4878180

Update Time:2025-08-05

Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate
- Inchi： 1S/C11H10F2N2O2/c1-3-17-11(16)9-8(5-14)7(10(12)13)4-6(2)15-9/h4,10H,3H2,1-2H3
- InChI Key： HRAQGGPQNGOZDW-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)N=C(C(=O)OCC)C=1C#N)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 327
XLogP3: 2.1
Topological Polar Surface Area: 63

Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029039792-250mg	Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate	1807123-01-8	95%	250mg	$989.80	2022-03-31
Alichem	A029039792-500mg	Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate	1807123-01-8	95%	500mg	$1,735.55	2022-03-31
Alichem	A029039792-1g	Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate	1807123-01-8	95%	1g	$2,779.20	2022-03-31

Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

Additional information on Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate

Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate (CAS No. 1807123-01-8): A Comprehensive Overview

Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate (CAS No. 1807123-01-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate is composed of a pyridine ring substituted with a cyano group, a difluoromethyl group, and a methyl group, with an ethyl ester moiety attached to the carboxylic acid. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate in modulating key enzymes and receptors involved in various disease processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are crucial targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other essential enzymes makes Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate a promising lead compound for the development of targeted cancer therapies.

In addition to its potential in oncology, Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate has been extensively studied to understand its behavior in biological systems. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. The high oral bioavailability and good tissue penetration observed in preclinical studies suggest that Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate could be administered orally, making it more patient-friendly compared to other treatment options.

To further validate its therapeutic potential, Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate has undergone several stages of preclinical testing. In vitro assays have demonstrated its efficacy in inhibiting target enzymes and receptors at low concentrations. In vivo studies using animal models have also shown promising results, with significant improvements in disease symptoms and biomarker levels observed in treated animals compared to controls.

The safety profile of Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate is another critical aspect that has been thoroughly evaluated. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in both short-term and long-term exposure studies. These findings support the continued development of Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate as a safe and effective therapeutic agent.

In conclusion, Ethyl 3-cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxylate (CAS No. 1807123-01-8) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a promising candidate for the development of novel therapeutics targeting various diseases. Ongoing research and clinical trials will further elucidate its full potential and pave the way for its eventual use as a safe and effective treatment option.